PQ401
PQ401
1-(5-chloro-2-methoxyphenyl)-3-(2-methyl-4-quinolinyl)urea is a member of quinolines.
Brand Name:
Vulcanchem
CAS No.:
196868-63-0
VCID:
VC0540075
InChI:
InChI=1S/C18H16ClN3O2/c1-11-9-15(13-5-3-4-6-14(13)20-11)21-18(23)22-16-10-12(19)7-8-17(16)24-2/h3-10H,1-2H3,(H2,20,21,22,23)
SMILES:
CC1=NC2=CC=CC=C2C(=C1)NC(=O)NC3=C(C=CC(=C3)Cl)OC
Molecular Formula:
C18H16ClN3O2
Molecular Weight:
341.8 g/mol
PQ401
CAS No.: 196868-63-0
Cat. No.: VC0540075
Molecular Formula: C18H16ClN3O2
Molecular Weight: 341.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(5-chloro-2-methoxyphenyl)-3-(2-methyl-4-quinolinyl)urea is a member of quinolines. |
|---|---|
| CAS No. | 196868-63-0 |
| Molecular Formula | C18H16ClN3O2 |
| Molecular Weight | 341.8 g/mol |
| IUPAC Name | 1-(5-chloro-2-methoxyphenyl)-3-(2-methylquinolin-4-yl)urea |
| Standard InChI | InChI=1S/C18H16ClN3O2/c1-11-9-15(13-5-3-4-6-14(13)20-11)21-18(23)22-16-10-12(19)7-8-17(16)24-2/h3-10H,1-2H3,(H2,20,21,22,23) |
| Standard InChI Key | YBLWOZUPHDKFOT-UHFFFAOYSA-N |
| SMILES | CC1=NC2=CC=CC=C2C(=C1)NC(=O)NC3=C(C=CC(=C3)Cl)OC |
| Canonical SMILES | CC1=NC2=CC=CC=C2C(=C1)NC(=O)NC3=C(C=CC(=C3)Cl)OC |
| Appearance | White to off-white solid powder |
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